Cas no 33878-44-3 (Pentanoic acid, 4-(acetylamino)-5-(methylamino)-5-oxo-, (S)-)

• Product Name: Pentanoic acid, 4-(acetylamino)-5-(methylamino)-5-oxo-, (S)-
• CAS No: 33878-44-3
• MF: C₈H₁₄N₂O₄
• MW: 202.207762241364
• CID: 1460460
• PubChem ID: 54071040
• Update Time: 2025-04-20

Pentanoic acid, 4-(acetylamino)-5-(methylamino)-5-oxo-, (S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-(acetylamino)-5-(methylamino)-5-oxo-, (S)-
• (4S)-4-acetamido-5-(methylamino)-5-oxopentanoic acid
• DTXSID40708816
• N-acetyl-l-glutamic acid-N-methylamide
• 33878-44-3
• N~2~-Acetyl-N-methyl-L-alpha-glutamine

• Inchi： 1S/C8H14N2O4/c1-5(11)10-6(8(14)9-2)3-4-7(12)13/h6H,3-4H2,1-2H3,(H,9,14)(H,10,11)(H,12,13)/t6-/m0/s1
• InChI Key： MGLNEKXMOCILEL-LURJTMIESA-N
• SMILES： O=C([C@H](CCC(=O)O)NC(C)=O)NC

Computed Properties

• Exact Mass: 202.09542
• Monoisotopic Mass: 202.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 95.5A^2

Experimental Properties

• PSA: 95.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives